2-Methyl-5-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid

• IUPAC Name: 2-methyl-5-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• InChI: InChI=1S/C14H11N3O2/c1-9-7-13-15-11(10-5-3-2-4-6-10)8-12(14(18)19)17(13)16-9/h2-8H,1H3,(H,18,19)
• InChI Key: SUQJLVBGOHXEBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

2-Methyl-5-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is a chemical compound with a linear formula of C14H11O2N3. It belongs to the family of N-heterocyclic compounds known as phenylpyrazoles. These compounds are characterized by a pyrazole bound to a phenyl group.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. A family of 7-substituted 2-methylpyrazolo[1,5-a]pyrimidines was synthesized by a two-step synthesis sequence starting from the appropriate methyl ketone. The compounds were synthesized in an overall yield of 67–93% by some variations of protocols previously reported.

Molecular Structure Analysis

The molecular structure of 2-Methyl-5-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is characterized by a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.